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Compound of Interest

Compound Name: Acetic acid, sulfo-, 1-methyl ester
CAS No.: 63409-57-4
Cat. No.: B12432618
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For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Disclaimer: This document provides a comprehensive theoretical overview of 2-Methoxy-2-
oxoethanesulfonic acid. Due to the limited availability of specific experimental data for this
compound in publicly accessible literature, the synthesis protocols and certain properties are
presented based on established chemical principles and data from analogous structures.
Experimental validation is recommended before any practical application.

Introduction and Nomenclature

2-Methoxy-2-oxoethanesulfonic acid is a bifunctional organic compound containing both a
sulfonic acid group and a methyl ester. This unique combination of functional groups suggests
its potential utility as a versatile building block in organic synthesis and as a scaffold in
medicinal chemistry.

IUPAC Name and Synonyms
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The systematic IUPAC name for this compound is 2-methoxy-2-oxoethanesulfonic acid.[1] It is
also known by several synonyms, which are frequently encountered in chemical literature and
databases:

e Methyl 2-sulfoacetate[1]
o Acetic acid, sulfo-, 1-methyl ester|[1]

The Chemical Abstracts Service (CAS) registry number for this compound is 63409-57-4.[1]

Chemical Structure

The chemical structure of 2-methoxy-2-oxoethanesulfonic acid is depicted below:

This structure features a sulfonic acid moiety (-SOsH) and a methyl ester moiety (-COOCHS3)
attached to the same methylene (-CHz-) group.

Physicochemical Properties

Precise experimental data on the physicochemical properties of 2-methoxy-2-
oxoethanesulfonic acid are not readily available. However, based on its structure, several key
properties can be predicted. These properties are crucial for understanding its potential
behavior in various applications, including its solubility, reactivity, and suitability for biological
systems.[2]
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Predicted
Property . Source
Valuel/lnformation

Molecular Formula C3HeOsS [1]

Molecular Weight 154.14 g/mol [1]

Expected to be a colorless
Appearance o ] ) Structural Analogy
liquid or a low-melting solid.

The sulfonic acid group is
expected to be strongly acidic

pKa (pKa < 0), while the a-protons General Chemical Principles
on the methylene group will be

weakly acidic.

Expected to be soluble in
water and polar organic
B solvents like methanol and
Solubility Structural Analogy
DMSO due to the presence of
the polar sulfonic acid and

ester groups.

The calculated LogP (octanol-

water partition coefficient) is ) o
LogP o General Chemical Principles

expected to be low, indicating

its hydrophilic nature.

Synthesis Methodologies

While specific, validated protocols for the synthesis of 2-methoxy-2-oxoethanesulfonic acid are
not detailed in the available literature, its structure suggests several plausible synthetic routes
based on fundamental organic reactions. The two primary conceptual pathways are the
esterification of a sulfonic acid and the sulfonation of an ester.

Proposed Synthetic Route 1: Fischer-Speier
Esterification of 2-Sulfoacetic Acid
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This is a classic and straightforward method for the preparation of esters. It involves the
reaction of a carboxylic acid (in this case, the sulfonic acid is the dominant acidic functional
group, but the principle applies to the carboxyl group of a precursor) with an alcohol in the
presence of a strong acid catalyst.

Reaction Scheme:
Hypothetical Experimental Protocol:

e Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add 2-sulfoacetic acid (1.0 eq).

e Reagent Addition: Add an excess of anhydrous methanol (10-20 eq), which acts as both a
reactant and a solvent.

o Catalyst Addition: Carefully add a catalytic amount of a strong acid, such as concentrated
sulfuric acid (0.1-0.2 eq), to the mixture while cooling in an ice bath.

o Reflux: Heat the reaction mixture to reflux (approximately 65 °C) for several hours. The
reaction progress can be monitored by techniques such as TLC or NMR spectroscopy by
observing the disappearance of the starting material.

o Work-up and Purification: After the reaction is complete, cool the mixture to room
temperature. The excess methanol can be removed under reduced pressure. The resulting
crude product can be purified by an appropriate method, such as vacuum distillation or
column chromatography, although its high polarity may present challenges for the latter.

Proposed Synthetic Route 2: Sulfonation of Methyl
Acetate

This approach involves the introduction of the sulfonic acid group onto the methyl acetate
backbone. This is a common method for synthesizing sulfonated compounds.

Reaction Scheme:

Hypothetical Experimental Protocol:

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12432618?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer, a dropping
funnel, and a gas outlet, place anhydrous methyl acetate (1.0 eq) and a suitable solvent
(e.g., dichloromethane).

Sulfonating Agent: Prepare a solution of sulfur trioxide (SOs) (1.0-1.2 eq) in a compatible
solvent.

Reaction: Cool the methyl acetate solution to 0 °C in an ice bath. Slowly add the SOs
solution dropwise with vigorous stirring, maintaining the temperature below 10 °C.

Quenching and Work-up: After the addition is complete, allow the reaction to stir at room
temperature for a few hours. The reaction can be quenched by carefully pouring the mixture
onto ice.

Purification: The product would likely remain in the aqueous phase. Neutralization with a
suitable base followed by purification steps would be necessary to isolate the final product.

Synthesis Workflow Diagram
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Route 2: Sulfonation

Sulfonation Reaction Quenching & Work-up 2-Methoxy-2-oxoethanesulfonic Acid)

Sulfur Trioxide (SOs)

Methyl Acetate

Route 1: Fischer-Speier Esterification

( Acid Catalyst (e.g., H2SOa4) )

—————— <
Esterification (RefluxHWork-up & Purification)—>(2-Methoxy-2-oxoethanesuIfonic Aci(D
2-Sulfoacetic Acid

Click to download full resolution via product page

Caption: Proposed synthetic workflows for 2-Methoxy-2-oxoethanesulfonic acid.

Potential Applications in Research and Drug
Development

The dual functionality of 2-methoxy-2-oxoethanesulfonic acid makes it an intriguing candidate
for various applications in chemical and pharmaceutical research.
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Building Block in Organic Synthesis

This compound can serve as a versatile Cz building block for introducing both a sulfonic acid

(or sulfonate) and a methyl ester group into a target molecule. The reactive methylene protons,
activated by the adjacent sulfonyl and carbonyl groups, could participate in a variety of carbon-

carbon bond-forming reactions.

Role in Medicinal Chemistry

Linker/Spacer: In the design of complex drug molecules, such as antibody-drug conjugates
or proteolysis-targeting chimeras (PROTACS), linker molecules are essential. The distinct
chemical properties of the sulfonic acid and ester groups in 2-methoxy-2-oxoethanesulfonic
acid could allow for orthogonal conjugation strategies.

Solubilizing Agent: The highly polar sulfonic acid group can be used to improve the aqueous
solubility of parent drug molecules, which is a critical factor for bioavailability.[2]

Prodrug Moiety: The methyl ester can be designed as a prodrug, which may be cleaved in
Vivo by esterases to release a free carboxylic acid, potentially altering the drug's
pharmacokinetic profile.

Conceptual Role as a Chemical Building Block

(Z—Methoxy—Z—oxoethanesuIfonic AC@

Functional Groups for Derivatization

Methyl Ester Sulfonic Acid Active Methylene
(-COOCH:S) (-SOsH) (-CH2-)
Reacts with amines/alcohols Reacts with bases/amines Reacts with electrophiles

Potential Synthetic A‘Pplications

Y Y

[Amidation / Transesterification (Salt Formation / Sulfonamide Synthesis) (C—C Bond Formation)
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Caption: Conceptual derivatization pathways for 2-Methoxy-2-oxoethanesulfonic acid.

Conclusion

2-Methoxy-2-oxoethanesulfonic acid is a chemical entity with significant potential in synthetic
and medicinal chemistry. While detailed experimental data is currently scarce in the public
domain, its structural features suggest plausible and accessible synthetic routes. Its
bifunctional nature makes it a promising candidate for use as a versatile building block, a linker
in complex molecular architectures, and a modulator of physicochemical properties in drug
development. Further experimental investigation into its synthesis, properties, and reactivity is
warranted to fully unlock its potential for scientific and pharmaceutical applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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